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Compound of Interest

Compound Name: 4-(1h-Indol-3-yl)butan-2-one

Cat. No.: B182806 Get Quote

An In-depth Technical Guide to 3-(3-
Oxobutyl)-1H-indole
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(3-Oxobutyl)-1H-indole, also known as 4-(1H-indol-3-yl)butan-2-one, is a ketone-containing

indole derivative. The indole scaffold is a privileged structure in medicinal chemistry, found in a

wide array of biologically active compounds, including anti-inflammatory, antimicrobial, antiviral,

and anticancer agents. The presence of both the indole nucleus and a reactive ketone

functional group in 3-(3-Oxobutyl)-1H-indole makes it a valuable intermediate for the synthesis

of more complex, biologically active molecules and a potential candidate for biological

screening.

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 3-(3-Oxobutyl)-1H-indole. While extensive biological data for this specific

compound is not currently available in the public domain, this guide will touch upon the general

activities of related indole derivatives to provide context for future research. A detailed,

plausible experimental protocol for its synthesis and purification is also presented, based on

established methodologies for similar compounds.

Core Physical and Chemical Properties
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A summary of the key physicochemical properties of 3-(3-Oxobutyl)-1H-indole is presented

below. It is important to note that some of this data is predicted and has not been

experimentally verified in all cases.

Property Value Source

IUPAC Name 4-(1H-indol-3-yl)butan-2-one N/A

Synonyms 3-(3-Oxobutyl)-1H-indole [1]

CAS Number 5541-89-9 [2]

Molecular Formula C₁₂H₁₃NO [2]

Molecular Weight 187.24 g/mol

Appearance Solid

Melting Point 92-97 °C

Boiling Point Not available [3]

Density 1.136 g/cm³ (Predicted) [4]

pKa 17.13 ± 0.30 (Predicted) [2]

LogP 1.9 (Predicted) [5]

Solubility Not available N/A

Spectroscopic Data
Detailed experimental spectra for 3-(3-Oxobutyl)-1H-indole are not readily available in the

literature. The following represents predicted data and typical spectral characteristics for the

functional groups present in the molecule.
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Spectroscopy Predicted Data / Key Features

¹H NMR

Expected signals for aromatic protons of the

indole ring (δ 7-8 ppm), a singlet for the indole

N-H proton (δ ~8 ppm), methylene protons

adjacent to the indole ring and the carbonyl

group, and a singlet for the methyl protons of

the ketone.

¹³C NMR

Expected signals for the carbonyl carbon (δ

~208 ppm), aromatic carbons of the indole ring

(δ 110-140 ppm), and aliphatic carbons of the

butyl chain.

IR (Infrared)

Characteristic absorption bands for N-H

stretching of the indole ring (~3400 cm⁻¹), C=O

stretching of the ketone (~1715 cm⁻¹), and C-H

stretching of aromatic and aliphatic groups.

Mass Spectrometry

Expected molecular ion peak [M]⁺ at m/z 187.

Key fragments would likely arise from cleavage

adjacent to the carbonyl group and

fragmentation of the indole ring.

Experimental Protocols
While a specific, detailed published protocol for the synthesis of 3-(3-Oxobutyl)-1H-indole is

scarce, a plausible and efficient method involves the Michael addition of indole to methyl vinyl

ketone. This reaction is a well-established method for the formation of carbon-carbon bonds.

Proposed Synthesis: Michael Addition of Indole to
Methyl Vinyl Ketone
This protocol describes a general procedure for the synthesis of 3-(3-Oxobutyl)-1H-indole.

Materials:

Indole

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl vinyl ketone

A Lewis or Brønsted acid catalyst (e.g., ZrCl₄, Amberlyst 15, or a task-specific ionic liquid)

Solvent (e.g., Dichloromethane, Toluene, or solvent-free conditions may be possible)

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve indole (1 equivalent) in the chosen solvent.

Addition of Catalyst: Add the catalyst (e.g., 10-15 mol%) to the solution.

Addition of Michael Acceptor: Slowly add methyl vinyl ketone (1.1 equivalents) to the stirred

reaction mixture at room temperature.

Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50

°C) and monitor the progress by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by adding a saturated solution of sodium bicarbonate.

Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent

like ethyl acetate or dichloromethane.

Washing: Wash the combined organic layers with water and then with brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

gradient of hexane and ethyl acetate as the eluent to afford pure 3-(3-Oxobutyl)-1H-indole.

Diagram of the Proposed Synthetic Workflow:

Proposed Synthesis of 3-(3-Oxobutyl)-1H-indole

Indole + Methyl Vinyl Ketone
+ Catalyst in Solvent

Michael Addition
(Stirring at RT or gentle heat)

Quenching (NaHCO₃)
+ Extraction (EtOAc)

Column Chromatography
(Silica gel, Hexane/EtOAc) Pure 3-(3-Oxobutyl)-1H-indole

Click to download full resolution via product page

Caption: A schematic overview of the proposed synthetic route for 3-(3-Oxobutyl)-1H-indole.

Proposed Purification and Analysis Workflow
The following diagram illustrates a general workflow for the purification and analysis of the

synthesized compound.
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Purification and Analysis Workflow

Purification

Analysis

Crude Product from Work-up

Column Chromatography
(Silica Gel)

Fraction Collection
(TLC Monitoring)

Solvent Evaporation

Pure Product

¹H and ¹³C NMR Mass Spectrometry FT-IR Spectroscopy Purity Analysis (e.g., HPLC)

Click to download full resolution via product page

Caption: A generalized workflow for the purification and structural analysis of the synthesized

compound.

Biological Activity and Signaling Pathways
Disclaimer: To date, there is no specific information available in the peer-reviewed scientific

literature regarding the biological activity or the signaling pathways associated with 3-(3-
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Oxobutyl)-1H-indole.

However, the indole nucleus is a cornerstone of many biologically active compounds.

Derivatives of indole have demonstrated a wide range of pharmacological properties, including

but not limited to:

Anti-inflammatory activity: Many indole derivatives exhibit anti-inflammatory effects by

modulating various inflammatory pathways.

Antimicrobial activity: The indole scaffold is present in numerous natural and synthetic

compounds with activity against a broad spectrum of bacteria and fungi.

Anticancer activity: Indole derivatives have been extensively studied for their cytotoxic effects

on various cancer cell lines, acting through diverse mechanisms.

Neurological activity: The indole structure is central to neurotransmitters like serotonin, and

many of its derivatives show activity in the central nervous system.

Given the structural features of 3-(3-Oxobutyl)-1H-indole, it is a candidate for screening in

these and other biological assays to uncover its potential therapeutic applications. The

presence of the butanone side chain offers a site for further chemical modification to explore

structure-activity relationships.

Conclusion and Future Directions
3-(3-Oxobutyl)-1H-indole is a readily accessible indole derivative with potential as a building

block in medicinal chemistry. While its physical and chemical properties are partially

characterized, a significant gap exists in the understanding of its biological effects. Future

research should focus on:

Detailed Spectroscopic and Physicochemical Characterization: Comprehensive experimental

determination of its boiling point, solubility in various solvents, and full spectroscopic analysis

(NMR, IR, MS) to provide a complete and verified dataset.

Systematic Biological Screening: A thorough investigation of its potential pharmacological

activities, including antimicrobial, antifungal, cytotoxic, and anti-inflammatory properties,

could reveal novel therapeutic avenues.
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Derivatization and Structure-Activity Relationship (SAR) Studies: The synthesis of a library of

derivatives by modifying the ketone functionality or the indole ring could lead to the discovery

of compounds with enhanced biological potency and selectivity.

This technical guide serves as a foundational resource for researchers interested in exploring

the chemistry and potential biological applications of 3-(3-Oxobutyl)-1H-indole. The proposed

synthetic and analytical workflows provide a starting point for its preparation and

characterization, paving the way for future investigations into its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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